molecular formula C9H6BrNO2 B8683451 7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one

7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one

Cat. No. B8683451
M. Wt: 240.05 g/mol
InChI Key: JUZIYGNPKMTZAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C9H6BrNO2 and its molecular weight is 240.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one

Molecular Formula

C9H6BrNO2

Molecular Weight

240.05 g/mol

IUPAC Name

7-bromo-2-methyl-3,1-benzoxazin-4-one

InChI

InChI=1S/C9H6BrNO2/c1-5-11-8-4-6(10)2-3-7(8)9(12)13-5/h2-4H,1H3

InChI Key

JUZIYGNPKMTZAE-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=CC(=C2)Br)C(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-amino-4-bromobenzoic acid (825 mg, 3.82 mmol) was taken up in acetic anhydride (5.2 mL, 55.01 mmol) and mixture was heated at 130° C. After 4 hours, reaction mixture was cooled to rt and left there for two hours. The solid that precipitated was filtered and washed with cold ether, and dried in-vacuo to yield 7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one 7.25 (451 mg), which was used in the next step without further purification.
Quantity
825 mg
Type
reactant
Reaction Step One
Quantity
5.2 mL
Type
reactant
Reaction Step Two

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